3-methyl-6-(4-(4,5,6,7-tetrahydrobenzo[c]isoxazole-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-(4,5,6,7-tetrahydro-2,1-benzoxazole-3-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H21N5O4/c1-20-14(23)10-13(18-17(20)25)21-6-8-22(9-7-21)16(24)15-11-4-2-3-5-12(11)19-26-15/h10H,2-9H2,1H3,(H,18,25)
• InChI Key: OZZNRXUZYBYWIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)C3=C4CCCCC4=NO3
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 2320226-67-1

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrimidine ring, an isoxazole ring, and a piperazine ring. These groups are common in many pharmaceuticals and biologically active compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the piperazine ring is known to undergo reactions with acids and bases, and the isoxazole ring can participate in various chemical reactions.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of various novel compounds with potential anti-inflammatory and analgesic properties. Abu-Hashem et al. (2020) synthesized new heterocyclic compounds derived from visnaginone and khellinone, highlighting the role of such compounds as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research emphasizes the importance of novel synthetic pathways in discovering bioactive molecules.

Antimicrobial Studies

The development of compounds with antimicrobial properties is another area of focus. Vidule (2011) reported on the synthesis of substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones, demonstrating their effectiveness against various bacterial and fungal strains (Vidule, 2011). This indicates the potential for such compounds in addressing the need for new antimicrobial agents.

Structural Analysis and Applications

The study of complex molecular structures and their applications in biology or materials science is crucial. Wang et al. (2013) isolated new diketopiperazine derivatives from marine-derived actinomycete, showcasing their modest antivirus activity against influenza A virus (Wang et al., 2013). This research underscores the value of natural products and their derivatives in the development of new therapeutic agents.

Mechanism of Action

Target of Action

Compounds with a pyrimidine structure, like “3-methyl-6-(4-(4,5,6,7-tetrahydrobenzo[c]isoxazole-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione”, often interact with various enzymes and receptors in the body. These could include kinases, G-protein coupled receptors (GPCRs), or ion channels, among others .

Mode of Action

The interaction of the compound with its target often involves the formation of non-covalent bonds, such as hydrogen bonds or van der Waals interactions, between the compound and specific amino acids in the binding site of the target protein .

Biochemical Pathways

The binding of the compound to its target can influence various biochemical pathways. For example, if the target is an enzyme, the compound could inhibit or enhance the enzyme’s activity, leading to changes in the production of specific metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on various factors, including its chemical structure, solubility, and stability. These properties would influence the bioavailability of the compound, i.e., the proportion of the compound that enters the circulation and can have an active effect .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific biochemical pathways it influences. These effects could range from changes in cell signaling and gene expression to effects on cell growth and survival .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain compounds might be more stable and effective at physiological pH, while others might require specific cofactors to exert their effects .